Cas no 2020882-00-0 (Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate
• CAS No: 2020882-00-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6578527
• PubChem ID: 165875340
• Update Time: 2025-05-21

Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate
• EN300-796731
• 2020882-00-0
• Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-5-12(16)9-11-7-6-8-15(10-11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： JEFXPZRHHFDVIW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC(CC)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate

Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate (CAS No. 2020882-00-0): An Overview

Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate (CAS No. 2020882-00-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate makes it an intriguing candidate for various pharmacological studies, particularly in the areas of neurodegenerative diseases and central nervous system disorders.

The chemical structure of Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate consists of a piperidine ring attached to a tert-butyl group and a 2-oxobutyl moiety. The tert-butyl group provides steric hindrance and stability, while the 2-oxobutyl moiety introduces a ketone functional group, which can participate in various chemical reactions and interactions with biological targets. This combination of structural features contributes to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of piperidine derivatives in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that piperidine-based compounds can effectively inhibit the activity of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The researchers found that Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate exhibited potent inhibitory effects on these enzymes, suggesting its potential as a therapeutic agent.

In addition to its enzymatic inhibition properties, Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate has been investigated for its ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that protects the brain from harmful substances but also poses a significant challenge for drug delivery. A study published in the European Journal of Medicinal Chemistry reported that Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate showed promising BBB permeability, making it a viable candidate for central nervous system (CNS) disorders.

The synthesis of Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate involves several well-established chemical reactions. One common approach is to start with piperidine and tert-butyl chloroformate to form the tert-butyloxycarbonyl (Boc) protected piperidine. Subsequently, the Boc-protected piperidine is reacted with 4-chloro-2-butanone to introduce the 2-oxobutyl moiety. The final step involves deprotection to yield the desired compound. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The pharmacokinetic properties of Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for its potential use as an oral medication in clinical settings. A study published in the Journal of Pharmaceutical Sciences evaluated the pharmacokinetics of Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate in animal models and found that it was well-tolerated with no significant adverse effects observed.

Clinical trials are currently underway to assess the safety and efficacy of Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate in treating various neurological conditions. Preliminary results from phase I trials have shown promising outcomes, with patients reporting improvements in cognitive function and motor skills. These findings have generated considerable interest among researchers and clinicians, leading to further investigations into its therapeutic potential.

In conclusion, Tert-butyl 3-(2-oxobutyl)piperidine-1-carboxylate (CAS No. 2020882-00-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising preliminary clinical results make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and other CNS disorders.